Cas no 2228129-57-3 (2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid)

2-Amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid is a specialized pyridine derivative with a unique structural framework, featuring both amino and carboxylic acid functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of methoxy and methoxymethyl substituents enhances its reactivity and solubility, facilitating further synthetic modifications. Its rigid pyridine core combined with flexible side chains makes it suitable for applications in drug design, particularly in the development of bioactive molecules. The compound's well-defined molecular structure ensures consistent performance in synthetic pathways, making it a valuable building block for targeted chemical synthesis.
2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid structure
2228129-57-3 structure
Product Name:2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid
CAS No:2228129-57-3
MF:C11H16N2O4
MW:240.255743026733
CID:6258720
PubChem ID:165792706
Update Time:2025-05-23

2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid
    • 2228129-57-3
    • 2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
    • EN300-1810256
    • Inchi: 1S/C11H16N2O4/c1-6-10(17-3)8(9(12)11(14)15)7(4-13-6)5-16-2/h4,9H,5,12H2,1-3H3,(H,14,15)
    • InChI Key: DVORYQQIPIWESP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=NC=C(COC)C=1C(C(=O)O)N

Computed Properties

  • Exact Mass: 240.11100700g/mol
  • Monoisotopic Mass: 240.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 94.7Ų

2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1810256-0.05g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
0.05g
$900.0 2023-09-19
Enamine
EN300-1810256-0.1g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
0.1g
$943.0 2023-09-19
Enamine
EN300-1810256-0.25g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
0.25g
$985.0 2023-09-19
Enamine
EN300-1810256-0.5g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
0.5g
$1027.0 2023-09-19
Enamine
EN300-1810256-1.0g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
1g
$1070.0 2023-06-02
Enamine
EN300-1810256-2.5g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
2.5g
$2100.0 2023-09-19
Enamine
EN300-1810256-5.0g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
5g
$3105.0 2023-06-02
Enamine
EN300-1810256-10.0g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
10g
$4606.0 2023-06-02
Enamine
EN300-1810256-1g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
1g
$1070.0 2023-09-19
Enamine
EN300-1810256-5g
2-amino-2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]acetic acid
2228129-57-3
5g
$3105.0 2023-09-19

2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid Related Literature

Additional information on 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid

Introduction to 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid (CAS No. 2228129-57-3) and Its Emerging Applications in Chemical Biology

2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid, identified by its CAS number 2228129-57-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including amino, methoxy, and methoxymethyl substituents, contributes to its versatile reactivity and biological significance.

The molecular structure of 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid encompasses a pyridinyl core with various alkyl and alkoxy side chains. This particular arrangement not only enhances its solubility in both polar and non-polar solvents but also facilitates interactions with biological targets such as enzymes and receptors. Such structural attributes make it an attractive scaffold for the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on pyridine-based compounds due to their ability to modulate a wide range of biological pathways. For instance, studies have demonstrated that pyridine derivatives can serve as potent inhibitors of kinases, which are key enzymes involved in cancer progression. The compound 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid has been investigated for its potential to interfere with aberrant signaling cascades that drive tumor growth and metastasis. Preliminary in vitro experiments have shown promising results, indicating that this molecule may exhibit inhibitory effects on certain tyrosine kinases, thereby opening avenues for further exploration in oncology research.

Beyond its oncology applications, 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid has also been explored for its potential role in neurodegenerative diseases. The pyridine moiety is known to interact with neurotransmitter receptors, suggesting that this compound could modulate synaptic transmission or neuronal survival pathways. Recent advancements in drug discovery have highlighted the importance of targeting neuroinflammatory processes in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid make it a candidate for further investigation as a potential therapeutic agent in this context.

The synthesis of 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful consideration during the synthetic route design to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure intermediates, which are crucial for evaluating the biological activity of this compound without interference from racemic impurities.

One notable aspect of 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylacetic acid is its stability under various conditions, which is essential for both laboratory studies and potential clinical applications. The methoxymethyl group provides additional stability against hydrolysis, while the methyl substituents contribute to overall metabolic resistance. These properties make it a promising candidate for formulation into drug candidates that require prolonged shelf life or resistance to enzymatic degradation.

The pharmacokinetic profile of 2-amino-2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylylacetic acid is another critical factor that influences its potential as a therapeutic agent. Studies have shown that pyridine derivatives can exhibit favorable oral bioavailability due to their ability to cross the blood-brain barrier efficiently. This characteristic is particularly important for central nervous system (CNS) drugs, where intravenous administration may not always be feasible or practical. Further pharmacokinetic studies are warranted to optimize dosing regimens and minimize potential side effects associated with this compound.

In conclusion, CAS No. 2228129 - 57 - 3, corresponding to (R)/(S)-(-/+) - 1 - amino - 1 - (1 - methylethoxy) - 1 - [(1 - methylethoxy)methoxy]methyl - 4 - methylpyridine - 4-carboxylic acid, represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Continued research into this compound will likely yield further insights into its biological activities and translational potential.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent